2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide

• IUPAC Name: 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide
• InChI: InChI=1S/C24H34N4O/c1-19(22-11-5-8-20-7-3-4-10-23(20)22)25-24(29)18-27-13-15-28(16-14-27)21-9-6-12-26(2)17-21/h3-5,7-8,10-11,19,21H,6,9,12-18H2,1-2H3,(H,25,29)
• InChI Key: KXQZFKUNNGCZMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC(=O)CN3CCN(CC3)C4CCCN(C4)C
• Molecular Formula: C24H34N4O
• Molecular Weight: 394.6 g/mol

Description

2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide, also known as MPPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective antagonist of the dopamine D3 receptor, which is a target for the treatment of several neurological and psychiatric disorders.

Mechanism of Action

2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. By blocking the activation of this receptor, 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide can reduce the reinforcing effects of drugs of abuse and other addictive behaviors.
Biochemical and Physiological Effects:
2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce the levels of dopamine in the brain, which is a key neurotransmitter involved in reward and motivation pathways. It has also been shown to reduce the levels of stress hormones, such as corticosterone, which are involved in the regulation of the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other dopamine receptors. However, one limitation of using 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide is that it has a relatively short half-life in the body, which can make it difficult to maintain consistent levels over time.

Future Directions

There are several future directions for research on 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide. One potential area of study is its use in the treatment of other addictive behaviors, such as gambling and food addiction. Another area of study is its potential use in combination with other drugs or therapies for the treatment of drug addiction and other psychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide in the brain and body.

Synthesis Methods

The synthesis of 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide involves a multi-step process that starts with the reaction of 1-naphthalen-1-ylethylamine with 2-bromoacetyl chloride to form the intermediate compound. This intermediate is then reacted with 1-methylpiperidin-3-amine and piperazine to form the final product, 2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide.

Scientific Research Applications

2-[4-(1-methylpiperidin-3-yl)piperazin-1-yl]-N-(1-naphthalen-1-ylethyl)acetamide has been studied for its potential therapeutic applications in several neurological and psychiatric disorders. It has been shown to have anti-addictive effects in animal models of drug addiction, particularly for cocaine and methamphetamine. It has also been studied for its potential use in the treatment of schizophrenia, depression, and anxiety disorders.